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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

Cesium Tribromide: Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of Cesium Tribromide
(CsBr3).

Frequently Asked Questions (FAQSs)
Q1: What is Cesium Tribromide and what are its basic properties?

Cesium Tribromide (CsBr3) is an inorganic compound with the appearance of an orange solid
or dark red crystals.[1] It is characterized by the following properties:

Property Value

Molecular Formula CsBr3[1]

Molar Mass 372.617 g/mol [1]

Appearance Orange solid, Dark red crystals[1]
Melting Point 38 °C (decomposes)[1]

Q2: What are the primary hazards associated with Cesium Tribromide?

Cesium Tribromide is classified with the following GHS hazard statements:
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e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Q3: What are the recommended storage conditions for Cesium Tribromide?

Cesium Tribromide should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from moisture.[2][3] Given its low decomposition temperature of 38°C, it
is critical to store it in a temperature-controlled environment.[1]

Q4: Is Cesium Tribromide reactive with water?

Yes, Cesium Tribromide decomposes in the presence of water. Therefore, it is crucial to
handle it under dry conditions and store it away from moisture.[2]

Troubleshooting Guide
Problem 1: The Cesium Tribromide solid has changed color or appears wet.
o Possible Cause: This may indicate exposure to moisture and subsequent decompaosition.

e Solution: Discard the reagent following appropriate hazardous waste disposal protocols.
Ensure the storage container is airtight and stored in a desiccator or dry box for future use.

Problem 2: An experiment involving Cesium Tribromide is giving inconsistent results.

e Possible Cause 1: Decomposition of the reagent. Due to its low decomposition temperature,
the compound may have degraded if not stored properly.

e Solution 1: Use a fresh batch of Cesium Tribromide and verify the storage conditions.

o Possible Cause 2: Inappropriate solvent. Using protic or wet solvents can lead to the
decomposition of Cesium Tribromide.

e Solution 2: Use anhydrous aprotic solvents for your reaction. Ensure all glassware is
thoroughly dried before use.
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Problem 3: Respiratory or skin irritation is experienced during handling.

e Possible Cause: Inadequate personal protective equipment (PPE) or handling outside of a
controlled environment.

e Solution: Always handle Cesium Tribromide in a fume hood.[2] Wear appropriate PPE,
including chemical-resistant gloves, safety goggles, and a lab coat.[2][3][4] If dust formation
is likely, a respirator may be necessary.[2]

Experimental Protocols

General Protocol for Handling Cesium Tribromide

Given its sensitivity to moisture and low decomposition temperature, Cesium Tribromide
should be handled in a controlled environment, such as a glovebox or under an inert
atmosphere (e.g., argon or nitrogen).

o Preparation: Ensure the handling area (e.g., glovebox) is clean and dry. All glassware and
tools should be oven-dried and cooled under vacuum or in a desiccator before being
introduced into the controlled environment.

 Aliquoting: Allow the Cesium Tribromide container to equilibrate to the temperature of the
controlled environment before opening to prevent condensation. Weigh the desired amount
of the solid in a tared and sealed container.

« Dissolution (if required): If the experimental procedure requires dissolving the Cesium
Tribromide, use an appropriate anhydrous aprotic solvent. Add the solvent to the vessel
containing the solid and stir until dissolved.

o Reaction: Carry out the reaction under an inert atmosphere and at a controlled temperature
to prevent thermal decomposition.

o Cleanup: All waste materials should be quenched and disposed of according to institutional
and local safety regulations.

Visualizations
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Cesium Tribromide Handling Workflow
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Caption: A workflow for the safe handling of Cesium Tribromide.
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Troubleshooting Logic for Cesium Tribromide Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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